5-Bromo-4-(2-fluoro-5-methoxyphenyl)imidazole-2-carbaldehyde

• Molecular Formula: C11H8BrFN2O2
• Molecular Weight: 299.10 g/mol
• IUPAC Name: 5-bromo-4-(2-fluoro-5-methoxyphenyl)-1H-imidazole-2-carbaldehyde
• InChI: InChI=1S/C11H8BrFN2O2/c1-17-6-2-3-8(13)7(4-6)10-11(12)15-9(5-16)14-10/h2-5H,1H3,(H,14,15)
• InChI Key: AAFOBTQLNYZHEJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)F)C2=C(NC(=N2)C=O)Br

Description

The compound “MFCD33022703” is a chemical entity with unique properties and applications. It is known for its specific molecular structure and reactivity, making it a subject of interest in various scientific fields. This compound is utilized in numerous research and industrial applications due to its distinctive characteristics.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of “MFCD33022703” involves a series of chemical reactions under controlled conditions. The exact synthetic route can vary, but it typically includes the following steps:

Initial Reactants: The process begins with the selection of appropriate starting materials, which are subjected to a series of chemical transformations.

Reaction Conditions: These transformations often require specific conditions such as temperature, pressure, and the presence of catalysts to ensure the desired product is obtained.

Purification: After the reaction, the product is purified using techniques like crystallization, distillation, or chromatography to achieve the desired purity.

Industrial Production Methods: In an industrial setting, the production of “MFCD33022703” is scaled up to meet demand. This involves optimizing the synthetic route for large-scale production, ensuring cost-effectiveness and efficiency. The industrial process may include:

Batch Processing: Producing the compound in large batches, with careful monitoring of reaction conditions.

Continuous Processing: Implementing a continuous flow process to maintain a steady production rate.

Quality Control: Rigorous quality control measures are in place to ensure the consistency and purity of the final product.

Chemical Reactions Analysis

Types of Reactions: “MFCD33022703” undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions, leading to the formation of oxidized derivatives.

Reduction: It can also undergo reduction reactions, resulting in reduced forms of the compound.

Substitution: Substitution reactions involve the replacement of one functional group with another, altering the compound’s properties.

Common Reagents and Conditions: The reactions involving “MFCD33022703” typically require specific reagents and conditions:

Oxidizing Agents: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reducing Agents: Reducing agents such as sodium borohydride and lithium aluminum hydride are often used.

Catalysts: Catalysts like palladium on carbon or platinum may be employed to facilitate certain reactions.

Major Products: The major products formed from these reactions depend on the specific conditions and reagents used. For example:

Oxidation Products: Oxidized derivatives with altered functional groups.

Reduction Products: Reduced forms with different chemical properties.

Substitution Products: New compounds with substituted functional groups.

Scientific Research Applications

“MFCD33022703” has a wide range of applications in scientific research, including:

Chemistry: It is used as a reagent in various chemical reactions and synthesis processes.

Biology: The compound is studied for its potential biological activity and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications and effects on biological systems.

Industry: It is utilized in the production of various industrial products, including pharmaceuticals and specialty chemicals.

Mechanism of Action

The mechanism of action of “MFCD33022703” involves its interaction with specific molecular targets and pathways. The compound exerts its effects through:

Molecular Targets: Binding to specific receptors or enzymes, altering their activity.

Pathways: Modulating biochemical pathways, leading to changes in cellular functions and responses.

Comparison with Similar Compounds

“MFCD33022703” can be compared with other similar compounds to highlight its uniqueness. Some similar compounds include:

Compound A: Similar in structure but with different functional groups, leading to distinct reactivity.

Compound B: Shares some chemical properties but differs in its biological activity.

Compound C: Has a similar molecular framework but is used in different industrial applications.

The uniqueness of “MFCD33022703” lies in its specific combination of chemical properties, reactivity, and applications, making it a valuable compound in various fields of research and industry.